Cas no 29452-57-1 (4-Aminopyridine-3-sulfonic acid monohydrate)

• Product Name: 4-Aminopyridine-3-sulfonic acid monohydrate
• CAS No: 29452-57-1
• MF: C₅H₆N₂O₃S
• MW: 174.177739620209
• MDL: MFCD04114242
• CID: 88816
• PubChem ID: 2762922
• Update Time: 2025-09-27

4-Aminopyridine-3-sulfonic acid monohydrate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-pyridinesulfonic acid monohydrate
• 4-Aminopyridine-3-sulfonic acid monohydrate
• 4-AMINOPYRIDINE-3-SULFONIC ACID
• 4-Amino-3-Pyridinesulfonicacid
• 4-Amino-pyridin-3-sulfonsaeure
• 4-AMINO-PYRIDINE-3-SULFONIC ACID
• 4-Aminopyridine-3-sulphonic acid
• A122
• 4-AMINOPYRIDIN-3-YLSULPHONIC ACID
• MFCD04114242
• DTXSID60376576
• CS-0450568
• 4-amino-3-pyridinesulfonic acid
• 4-AMINO-3-PYRIDINESULPHONIC ACID
• SCHEMBL4808842
• 4-aminopyridine-3-sulfonicAcid
• A819922
• 29452-57-1
• 3-Pyridinesulfonic acid, 4-amino-
• 4-azanylpyridine-3-sulfonic acid
• AB18016
• AKOS002665625
• 3-Pyridinesulfonicacid,4-amino-
• FT-0646097
• DB-081334

• MDL： MFCD04114242
• Inchi： 1S/C5H6N2O3S/c6-4-1-2-7-3-5(4)11(8,9)10/h1-3H,(H2,6,7)(H,8,9,10)
• InChI Key： VOMYEVOVADPHCK-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1N)(=O)(=O)O

Computed Properties

• Exact Mass: 174.01000
• Monoisotopic Mass: 174.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.5
• Topological Polar Surface Area: 102A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.617
• Melting Point: 320°C
• Refractive Index: 1.634
• PSA: 101.66000
• LogP: 1.57250
• Solubility: Not determined
• Sensitiveness: Hygroscopic

4-Aminopyridine-3-sulfonic acid monohydrate Security Information

• Safety Instruction： S26-S37